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Compound of Interest

Compound Name: 4-Boronophthalic acid

Cat. No.: B1522708

4-Boronophthalic acid (CAS 1072946-35-0) is a specialized organic building block utilized in
proteomics research and drug development.[1][2] Its structure, featuring both a boronic acid
and a phthalic acid moiety, makes it a compound of interest for creating complex molecular
architectures. However, as is common with many niche research chemicals, comprehensive,
publicly available toxicological and safety data specific to 4-Boronophthalic acid is limited.

For researchers, scientists, and drug development professionals, operating without robust
safety data presents an unacceptable risk. Therefore, this guide adopts a scientifically
grounded surrogate-based approach to risk assessment. We will extrapolate the health and
safety profile of 4-Boronophthalic acid from well-characterized analogous compounds,
primarily Boric Acid and other substituted aromatic boronic acids.

Causality for Surrogate Selection:

e Boric Acid (CAS 10043-35-3): The foundational boron compound for which extensive
toxicological data exists, including critical endpoints like reproductive and developmental
toxicity.[3][4][5] The boronic acid functional group is the primary driver of this systemic
toxicity.

e Aromatic Boronic Acids (e.g., 4-Bromophenylboronic acid, 4-Bromoisophthalic acid): These
compounds share the core phenylboronic acid structure and provide data on local irritant
effects (skin, eye, respiratory) common to this chemical class.[6][7][8]
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This methodology allows us to establish a conservative and responsible safety framework,
treating 4-Boronophthalic acid with the precautions warranted by the most sensitive
toxicological endpoint identified in its surrogates.

Section 2: Hazard Identification and GHS
Classification

Based on the data from surrogate compounds, 4-Boronophthalic acid should be handled as a
hazardous substance. The primary hazards are categorized as reproductive toxicity and local
irritation.[3][6][9]

Table 1: GHS Hazard Classification based on Surrogate Data

Hazard Class Hazard Statement Signal Word Pictogram

_ H360: May damage
Reproductive o
fertility or the Danger Health Hazard

Toxicity, Category 1B .
unborn child.[3][9]

Skin Irritation, H315: Causes skin ] ]
o Warning Exclamation Mark
Category 2 irritation.[6]
Serious Eye Irritation, H319: Causes serious ] ]
o Warning Exclamation Mark
Category 2A eye irritation.[6][ 7]
Specific Target Organ
o i H335: May cause
Toxicity — Single ) o ] ]
respiratory irritation.[6]  Warning Exclamation Mark

Exposure, Category 3 [10]
(Respiratory)

| Hazardous to the Aquatic Environment, Acute, Category 3 | H402: Harmful to aquatic life.[3] |
(None) | (None) |

Precautionary Statements (P-Statements): A consolidated list of precautionary statements is
essential for safe handling:

« Prevention: P201, P202, P261, P264, P271, P273, P280[3][6][10]
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» Response: P302+P352, P304+P340, P305+P351+P338, P308+P313[3][6][11]
o Storage: P403+P233, P405[6]

o Disposal: P501[3][6]

Section 3: Toxicological Profile and Mechanistic
Insights

Understanding the "why" behind a hazard classification is critical for fostering a robust safety
culture. The toxicity of boronic acids is primarily driven by the boron atom.

Systemic Toxicity: Reproductive Effects The most significant hazard associated with boric acid,
and by extension 4-Boronophthalic acid, is its potential to damage fertility and the unborn
child.[3][5][9]

e Mechanism: Animal studies on boric acid have demonstrated adverse effects on the testes
and fertility in males and developmental effects on the fetus, including weight loss and minor
skeletal variations.[5][12][13] Boron is readily absorbed orally and is not metabolized,
meaning the parent compound is responsible for the toxic effects.[4]

o Exposure Thresholds: While a fatal adult dose of boric acid is reported as 5 to >30 grams,
the reproductive effects occur at much lower chronic exposure levels.[12] A No Observed
Adverse Effect Level (NOAEL) for repeated oral dosage in rats was determined to be 17.5
mg/kg.[3]

Local Toxicity: Irritation

o Respiratory Irritation: As a fine powder, the compound can cause mechanical irritation to the
upper respiratory tract.[12] Occupational studies of workers exposed to sodium borate dust
reported symptoms like dryness of the mouth, nose, and throat, dry cough, and sore throat.
[4][13]

o Eye Irritation: Direct contact with the eyes will cause serious irritation.[6] This is a common
property of acidic, dusty solids.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.sigmaaldrich.com/TW/en/sds/sigma/b7901?userType=undefined
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2621-9-X6.pdf
https://aksci.com/sds/6965EF_SDS.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2621-9-X6.pdf
https://www.sigmaaldrich.com/TW/en/sds/sigma/b7901?userType=undefined
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2621-9-X6.pdf
https://www.benchchem.com/product/b1522708?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/en/sds/sigma/b7901?userType=undefined
https://www.nexchem.co.uk/wp-content/uploads/2015/04/Boric-Acid-1.pdf
https://www.fishersci.com/store/msds?partNumber=A74500&productDescription=BORIC+ACID+POWDER+ACS+500G&vendorId=VN00033897&countryCode=US&language=en
https://www.nexchem.co.uk/wp-content/uploads/2015/04/Boric-Acid-1.pdf
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/boric-acid-granular/
https://www.atsdr.cdc.gov/toxprofiles/tp26-a.pdf
https://www.ncbi.nlm.nih.gov/books/NBK599075/
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/boric-acid-granular/
https://www.sigmaaldrich.com/TW/en/sds/sigma/b7901?userType=undefined
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/boric-acid-granular/
https://www.ncbi.nlm.nih.gov/books/NBK599075/
https://www.atsdr.cdc.gov/toxprofiles/tp26-a.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2621-9-X6.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1522708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Skin Irritation: The compound can cause skin irritation.[6] While absorption through intact
skin is generally poor, it is readily absorbed through damaged or abraded skin, which could
lead to systemic effects.[5][12]

Table 2: Summary of Toxicological Data (from Boric Acid Surrogate)

Endpoint Species Route Value Reference
LD50 (Acute 3,500 to 4,100
Rat Oral [5]
Oral) mglkg
LD50 (Acute )
Rabbit Dermal >2,000 mg/kg [5]
Dermal)
NOAEL 17.5 mg/kg (2
Rat Oral [3]
(Repeated Dose) years)

| LOAEL (Repeated Dose) | Rat | Oral | 58.5 mg/kg (2 years) |[3] |

Section 4: Exposure Control and Personal
Protection

A multi-layered approach is required to safely handle 4-Boronophthalic acid, prioritizing
engineering controls over personal protective equipment (PPE).
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Hierarchy of Controls for 4-Boronophthalic Acid
Elimination
(Not Feasible for Research)

Substitution
(Use a less hazardous alternative - assess feasibility)

Engineering Controls
(Primary barrier)

i Controls
(Procedural safety)

Personal Protective Equipment
(Last line of defense)
Y Y Y Y

Nitrile Gloves Chemical Splash Goggles Lab Coat Develop and follow Ensure personnel are trained on Work within a certified
(min. 0.11 mm) (ANSI Z87.1/ EN 166) (fully buttoned) Standard Operating Procedures (SOPs). reproductive hazards. chemical fume hood.

Specifig Actions
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Small, Dry Spill Occurs

Alert personnel in the immediate area.
Restrict access.

'

Don appropriate PPE:
- Respirator (P3 filter)
- Nitrile gloves
- Goggles & Lab Coat

'

Cover the spill with a damp paper towel
or absorbent material to prevent dust.

'

Carefully scoop or sweep the material
into a labeled hazardous waste container.

'

Decontaminate the area
with soap and water.

'

Dispose of all cleanup materials
as hazardous waste.

Spill Secured

Click to download full resolution via product page

Caption: Emergency Spill Response Workflow.
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Fire-Fighting Measures

e The substance is not combustible. [3][9]* Use an extinguishing agent appropriate for the
surrounding fire (e.g., water spray, dry chemical, carbon dioxide, foam). [3][14]* Firefighters
must wear self-contained breathing apparatus (SCBA) and full protective gear, as heating
may cause decomposition and produce toxic fumes like boron oxides. [3][9]

Section 7: Physical and Chemical Properties

Table 3: Properties of 4-Boronophthalic Acid and Surrogates

Property 4-Boronophthalic Acid Boric Acid (Surrogate)
CAS Number 1072946-35-0 [1][2] 10043-35-3 [15]

Molecular Formula CsH7BOs [1] BHs0s [15]

Molecular Weight 209.95 g/mol [2] 61.83 g/mol [15]
Appearance White to off-white solid/powder  White crystalline solid [15]
Melting Point Not available 170.9 °C (decomposes) [15]

Soluble in water (4.72 g/100
Solubility Not available mL at 20°C) and lower
alcohols [15]

Stable under recommended ] o
N N ) Stable. Corrosive to iron if
Stability storage conditions. Moisture ] ]
- moisture is present. [12]
sensitive.

| Hazardous Decomposition Products | Oxides of carbon and boron upon heating. | Boric
anhydride upon heating. [12]|

Section 8: Conclusion and Senior Scientist
Recommendations

While 4-Boronophthalic acid is a valuable tool in modern research, the absence of specific
safety data necessitates a cautious and informed approach. This guide establishes that, based
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on data from boric acid and other aromatic boronic acids, 4-Boronophthalic acid must be
treated as a reproductive toxicant (Category 1B) and a skin, eye, and respiratory irritant.

Key Directives for All Personnel:

o Acknowledge the Hazard: All users must be trained on the potential reproductive hazards
before being authorized to handle this compound.

 Prioritize Engineering Controls: All work with the solid material must be conducted in a
certified chemical fume hood to prevent inhalation.

» Use Mandatory PPE: At a minimum, chemical splash goggles, nitrile gloves, and a lab coat
are required for any handling procedure.

e Prevent Contamination: Follow strict protocols for handling, decontamination, and waste
disposal to prevent exposure and environmental release.

Until specific toxicological data for 4-Boronophthalic acid becomes available, these
surrogate-based guidelines represent the best practice for ensuring the health and safety of all
researchers, scientists, and drug development professionals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1522708#health-and-safety-data-for-4-
boronophthalic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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